Cas no 131124-29-3 (4-Bromobenzo[b]thiophene-5-carbaldehyde)

• Product Name: 4-Bromobenzo[b]thiophene-5-carbaldehyde
• CAS No: 131124-29-3
• MF: C₉H₅BrOS
• MW: 241.104400396347
• CID: 1095370
• PubChem ID: 15635405
• Update Time: 2025-04-20

4-Bromobenzo[b]thiophene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[b]thiophene-5-carbaldehyde
• 131124-29-3
• 4-bromo-1-benzothiophene-5-carbaldehyde
• SCHEMBL6984412

• Inchi： 1S/C9H5BrOS/c10-9-6(5-11)1-2-8-7(9)3-4-12-8/h1-5H
• InChI Key： CQFMNFWJIBYYEW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC2=C1C=CS2

Computed Properties

• Exact Mass: 239.92445g/mol
• Monoisotopic Mass: 239.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų